Cas no 1805864-96-3 (3-(Difluoromethoxy)-4-methylphenylhydrazine)

• Product Name: 3-(Difluoromethoxy)-4-methylphenylhydrazine
• CAS No: 1805864-96-3
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4934630
• PubChem ID: 130779169
• Update Time: 2025-06-18

3-(Difluoromethoxy)-4-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-4-methylphenylhydrazine

• Inchi： 1S/C8H10F2N2O/c1-5-2-3-6(12-11)4-7(5)13-8(9)10/h2-4,8,12H,11H2,1H3
• InChI Key： FWZLGRVPDKQLLM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3

Additional information on 3-(Difluoromethoxy)-4-methylphenylhydrazine

Introduction to 3-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1805864-96-3)

3-(Difluoromethoxy)-4-methylphenylhydrazine, identified by its Chemical Abstracts Service (CAS) number 1805864-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a difluoromethoxy substituent on a methylphenyl backbone and a hydrazine moiety, exhibits unique structural and chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The difluoromethoxy group, characterized by its electron-withdrawing nature, introduces a level of electronic complexity to the aromatic ring system. This feature can influence the compound's reactivity, solubility, and interaction with biological targets. The methylphenyl core, also known as anisole derivative with a methyl substituent at the para position relative to the difluoromethoxy group, contributes to the overall stability and electronic distribution of the molecule. The presence of a hydrazine group further enhances its potential utility in forming covalent bonds with biological molecules, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in hydrazine derivatives due to their broad spectrum of biological activities. Hydrazine-containing compounds have been explored for their potential roles in inhibiting enzymes, modulating signaling pathways, and interacting with nucleic acids. The combination of the difluoromethoxy and hydrazine groups in 3-(Difluoromethoxy)-4-methylphenylhydrazine suggests that it may possess properties suitable for applications in areas such as antiviral, anticancer, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its structural versatility. The difluoromethoxy group can participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, while the hydrazine moiety can engage in condensation reactions with carbonyl compounds to form Schiff bases or other functionalized derivatives. These reactivities open up numerous possibilities for derivatization and optimization, allowing researchers to tailor the compound's properties to specific biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of drugs, including their metabolic stability, lipophilicity, and binding affinity. The difluoromethoxy group in 3-(Difluoromethoxy)-4-methylphenylhydrazine is an example of such a fluorinated moiety, which may contribute to improved drug-like characteristics. For instance, fluorinated compounds often exhibit enhanced binding to biological targets due to their ability to mimic hydrogen bonding interactions or increase electron density in specific regions of the molecule.

The hydrazine group in this compound also plays a crucial role in its potential biological activity. Hydrazines are known to interact with various biomolecules through hydrogen bonding and covalent linkage mechanisms. This property makes them valuable tools for developing probes that can selectively label or modify biological targets. In particular, hydrazine derivatives have been investigated for their ability to inhibit enzymes such as monoamine oxidases (MAOs) or cytochrome P450 enzymes, which are involved in critical metabolic pathways.

The synthesis of 3-(Difluoromethoxy)-4-methylphenylhydrazine involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Key steps typically include the preparation of the intermediate 4-methylphenol, followed by selective fluorination and methoxylation at the para position. The introduction of the hydrazine group is often achieved through nucleophilic aromatic substitution or condensation reactions with appropriate hydrazine precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to improve efficiency and selectivity.

Evaluation of the pharmacological potential of 3-(Difluoromethoxy)-4-methylphenylhydrazine requires rigorous testing across multiple models and assays. In vitro studies can provide initial insights into its interactions with biological targets by employing enzyme inhibition assays, cell-based assays, or nuclear magnetic resonance (NMR) spectroscopy techniques. These studies help identify key binding interactions and assess potential toxicity or side effects early in the development process.

In vivo studies are essential for validating the therapeutic potential of this compound by evaluating its efficacy and safety in animal models. Pharmacokinetic studies can provide information on how the compound is absorbed, distributed, metabolized, and excreted (ADME) within an organism. Additionally, toxicological assessments are conducted to determine any adverse effects associated with prolonged exposure to the compound.

The growing body of research on hydrazine derivatives underscores their significance in modern drug discovery efforts. The unique combination of structural features found in 3-(Difluoromethoxy)-4-methylphenylhydrazine positions it as a valuable tool for developing novel therapeutic agents. Future research may focus on optimizing synthetic routes to improve scalability while exploring new derivatives that enhance biological activity or reduce potential side effects.

Advances in computational chemistry have also facilitated faster identification and optimization of promising candidates like 3-(Difluoromethoxy)-4-methylphenylhydrazine through virtual screening methods. Molecular modeling techniques can predict how a compound will interact with biological targets based on its three-dimensional structure, allowing researchers to prioritize compounds for experimental testing more efficiently than traditional trial-and-error approaches.

The integration of experimental data with computational predictions provides a comprehensive understanding of a compound's behavior both in vitro and in vivo environments. This holistic approach accelerates drug discovery pipelines by reducing costs associated with synthesizing large numbers of compounds without prior validation through computational methods.